Cas no 1019103-89-9 (2-chloro-N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide)

• Product Name: 2-chloro-N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide
• CAS No: 1019103-89-9
• MF: C₂₀H₁₄ClFN₄OS
• MW: 412.867764949799
• CID: 6020244
• PubChem ID: 25281860
• Update Time: 2025-05-22

2-chloro-N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide
• AKOS016364256
• 2-chloro-N-(1-(4-(4-fluorophenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide
• 2-chloro-N-[2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]benzamide
• F5030-0495
• VU0630510-1
• 1019103-89-9

• Inchi： 1S/C20H14ClFN4OS/c1-12-10-18(24-19(27)15-4-2-3-5-16(15)21)26(25-12)20-23-17(11-28-20)13-6-8-14(22)9-7-13/h2-11H,1H3,(H,24,27)
• InChI Key： FMNUOWBDTBNPPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1=CC(C)=NN1C1=NC(=CS1)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 412.0560881g/mol
• Monoisotopic Mass: 412.0560881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 88Ų

Additional information on 2-chloro-N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide

2-Chloro-N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide

The compound 2-chloro-N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide (CAS No. 1019103-89-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzamide moiety, a chloro substituent, and a thiazole-pyrazole heterocyclic system. The presence of these functional groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of heterocyclic compounds like thiazole and pyrazole in drug discovery and material synthesis. The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. Similarly, the pyrazole ring, another five-membered aromatic heterocycle with two nitrogen atoms, exhibits strong electron-withdrawing properties and is widely used in the synthesis of bioactive molecules.

The integration of these heterocycles in the structure of 2-chloro-N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide enhances its electronic properties and makes it an attractive candidate for applications in pharmaceuticals and agrochemicals. The chloro substituent further modulates the electronic environment of the molecule, making it suitable for use as an intermediate in the synthesis of more complex structures.

One of the most promising applications of this compound lies in its potential as a building block for the development of new drugs. Researchers have demonstrated that compounds with similar structures can exhibit potent biological activities, including anti-inflammatory, antifungal, and anticancer properties. For instance, studies have shown that thiazole-containing compounds can inhibit key enzymes involved in inflammatory pathways, making them valuable leads for anti-inflammatory drug development.

In addition to its biological applications, 2-chloro-N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}benzamide has shown potential in materials science. Its unique electronic properties make it a candidate for use in the development of advanced materials such as organic semiconductors and optoelectronic devices. Recent research has focused on understanding the photophysical properties of similar compounds to optimize their performance in these applications.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. The use of modern synthetic techniques such as Suzuki coupling and Stille coupling has enabled chemists to construct the complex heterocyclic framework efficiently. These methods not only ensure high yields but also allow for precise control over the structure of the final product.

Moreover, computational studies have played a crucial role in understanding the properties of this compound. Density functional theory (DFT) calculations have been used to predict its electronic structure and reactivity under various conditions. These insights have guided experimental work and helped identify optimal reaction conditions for its synthesis.

In conclusion, 2-chloro-N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2